3-Oxo-7α,12α-bis(trimethylsilyloxy)-5β-cholan-24-oic acid methyl ester
3-Oxo-7α,12α-bis(trimethylsilyloxy)-5β-cholan-24-oic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
15093-99-9
VCID:
VC0089201
InChI:
InChI=1S/C31H56O5Si2/c1-20(11-14-28(33)34-4)23-12-13-24-29-25(19-27(31(23,24)3)36-38(8,9)10)30(2)16-15-22(32)17-21(30)18-26(29)35-37(5,6)7/h20-21,23-27,29H,11-19H2,1-10H3/t20-,21+,23-,24+,25+,26-,27+,29+,30+,31-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(CC4C3(CCC(=O)C4)C)O[Si](C)(C)C)O[Si](C)(C)C)C
Molecular Formula:
C31H56O5Si2
Molecular Weight:
564.9 g/mol
3-Oxo-7α,12α-bis(trimethylsilyloxy)-5β-cholan-24-oic acid methyl ester
CAS No.: 15093-99-9
Main Products
VCID: VC0089201
Molecular Formula: C31H56O5Si2
Molecular Weight: 564.9 g/mol
| CAS No. | 15093-99-9 |
|---|---|
| Product Name | 3-Oxo-7α,12α-bis(trimethylsilyloxy)-5β-cholan-24-oic acid methyl ester |
| Molecular Formula | C31H56O5Si2 |
| Molecular Weight | 564.9 g/mol |
| IUPAC Name | methyl (4R)-4-[(5R,7R,8R,9S,10S,12S,13R,14S,17R)-10,13-dimethyl-3-oxo-7,12-bis(trimethylsilyloxy)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C31H56O5Si2/c1-20(11-14-28(33)34-4)23-12-13-24-29-25(19-27(31(23,24)3)36-38(8,9)10)30(2)16-15-22(32)17-21(30)18-26(29)35-37(5,6)7/h20-21,23-27,29H,11-19H2,1-10H3/t20-,21+,23-,24+,25+,26-,27+,29+,30+,31-/m1/s1 |
| Standard InChIKey | LYEQLVCCHOHXEJ-KCWRXROSSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CCC(=O)C4)C)O[Si](C)(C)C)O[Si](C)(C)C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(CC4C3(CCC(=O)C4)C)O[Si](C)(C)C)O[Si](C)(C)C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(CC4C3(CCC(=O)C4)C)O[Si](C)(C)C)O[Si](C)(C)C)C |
| PubChem Compound | 22295500 |
| Last Modified | Nov 11 2021 |
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